Cas no 275818-95-6 (Difluoromethanesulfinic acid sodium)

• Product Name: Difluoromethanesulfinic acid sodium
• CAS No: 275818-95-6
• MF: CHF₂NaO₂S
• MW: 138.06901717186
• MDL: MFCD24113355
• CID: 4643141
• PubChem ID: 89601526
• Update Time: 2025-09-19

Difluoromethanesulfinic acid sodium Chemical and Physical Properties

Names and Identifiers

• Difluoromethanesulfinic acid sodium
• sodium difluoromethanesulfinate
• Difluoromethanesulfinic acid sodium, tech grade
• AMY7114
• MFCD24113355
• SCHEMBL14993865
• WRYSLFYACKIPNN-UHFFFAOYSA-M
• SY038782
• sodium;difluoromethanesulfinate
• 275818-95-6
• AS-83524
• CS-0121058
• Sodium difluoromethyl sulfinate
• Difluoromethanesulfinicacidsodium,techgrade
• EN300-623892
• D93610
• AKOS040767764

• MDL： MFCD24113355
• Inchi： 1S/CH2F2O2S.Na/c2-1(3)6(4)5;/h1H,(H,4,5);/q;+1/p-1
• InChI Key： WRYSLFYACKIPNN-UHFFFAOYSA-M
• SMILES： S(C(F)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 137.95630105 g/mol
• Monoisotopic Mass: 137.95630105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 66.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3
• Molecular Weight: 138.07